Cas no 81790-10-5 ((2-Bromoallyl)trimethylsilane)
(2-Bromoallyl)trimethylsilane Chemical and Physical Properties
Names and Identifiers
-
- Silane,(2-bromo-2-propen-1-yl)trimethyl-
- (2-Bromoallyl)trimethylsilane
- 2-bromoprop-2-enyl(trimethyl)silane
- 2-Bromoallyltrimethylsilane
- (2-Bromoally)trimethylsilane
- (2-bromoallyl)-trimethylsilane
- (2-Bromo-allyl)trimethyl-silane
- LUPQCAARZVEFMT-UHFFFAOYSA-N
- FCH1115431
- (2-Bromo-2-propen-1-yl)trimethylsilane (ACI)
- Silane, (2-bromo-2-propenyl)trimethyl- (9CI)
- 2-Bromo-3-(trimethylsilyl)-1-propene
- 2-Bromo-3-(trimethylsilyl)propene
- 3-(Trimethylsilyl)-1-propen-2-yl bromide
- BCP33180
- AKOS025295787
- (2-BROMOPROP-2-EN-1-YL)TRIMETHYLSILANE
- DTXSID80400261
- 81790-10-5
- Silane,(2-bromo-2-propen-1-yl)trimethyl-;2-Bromo-3-trimethylsilyl-1-propene
- 2-Bromoallyltrimethylsilane, technical grade, 90%
- AS-10246
- SY057732
- T71355
- MFCD00043054
- B1695
- J-500659
- SCHEMBL1634411
-
- MDL: MFCD00043054
- Inchi: 1S/C6H13BrSi/c1-6(7)5-8(2,3)4/h1,5H2,2-4H3
- InChI Key: LUPQCAARZVEFMT-UHFFFAOYSA-N
- SMILES: BrC(C[Si](C)(C)C)=C
Computed Properties
- Exact Mass: 191.99700
- Monoisotopic Mass: 191.99699g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 8
- Rotatable Bond Count: 2
- Complexity: 91.2
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 0
Experimental Properties
- Color/Form: Light yellow green transparent liquid
- Density: 1.121 g/mL at 25 °C(lit.)
- Boiling Point: 82-85 °C/60 mmHg(lit.)
- Flash Point: Fahrenheit: 91.4 ° f
Celsius: 33 ° c - Refractive Index: n20/D 1.462(lit.)
- PSA: 0.00000
- LogP: 3.23320
- Solubility: Not determined
(2-Bromoallyl)trimethylsilane Security Information
-
Symbol:
- Prompt:warning
- Signal Word:Warning
- Hazard Statement: H226-H315-H319
- Warning Statement: P210-P233-P240-P241+P242+P243-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P403+P235-P501
- Hazardous Material transportation number:UN 1993 3/PG 3
- WGK Germany:3
- Hazard Category Code: 10-36/37/38
- Safety Instruction: S16; S26; S36
- FLUKA BRAND F CODES:8-10
-
Hazardous Material Identification:
- HazardClass:3.2
- PackingGroup:III
- Storage Condition:<0°C
- Safety Term:3.2
- Packing Group:III
- Risk Phrases:R10; R36/37/38
(2-Bromoallyl)trimethylsilane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | S02884-1g |
2-Bromoallyl)trimethylsilane |
81790-10-5 | >90.0%(GC) | 1g |
£102.00 | 2022-02-28 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | B152728-5g |
(2-Bromoallyl)trimethylsilane |
81790-10-5 | >90.0%(GC) | 5g |
¥5973.90 | 2023-09-04 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | B152728-1g |
(2-Bromoallyl)trimethylsilane |
81790-10-5 | >90.0%(GC) | 1g |
¥1385.90 | 2023-09-04 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | B152728-250mg |
(2-Bromoallyl)trimethylsilane |
81790-10-5 | >90.0%(GC) | 250mg |
¥562.90 | 2023-09-04 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | B834089-250mg |
(2-Bromoallyl)trimethylsilane |
81790-10-5 | 90% | 250mg |
¥646.00 | 2022-10-10 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | SA04660-1g |
(2-BROMOALLYL)TRIMETHYLSILANE |
81790-10-5 | 90% | 1g |
¥1838.0 | 2024-07-18 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X82345-250mg |
(2-BROMOALLYL)TRIMETHYLSILANE |
81790-10-5 | 90% | 250mg |
¥468.0 | 2023-09-05 | |
| abcr | AB138072-1 g |
(2-Bromoallyl)trimethylsilane, 90%; . |
81790-10-5 | 90% | 1 g |
€173.90 | 2023-07-20 | |
| abcr | AB138072-5 g |
(2-Bromoallyl)trimethylsilane, 90%; . |
81790-10-5 | 90% | 5 g |
€613.80 | 2023-07-20 | |
| TRC | B682103-10mg |
(2-Bromoallyl)trimethylsilane |
81790-10-5 | 10mg |
$ 50.00 | 2022-06-06 |
(2-Bromoallyl)trimethylsilane Production Method
Production Method 1
Production Method 2
1.2 Solvents: Diethyl ether ; reflux; 12 h, rt
1.3 Reagents: Ammonium chloride Solvents: Water ; rt
Production Method 3
Production Method 4
Production Method 5
2.1 Reagents: Hexamethylphosphoramide Solvents: Tetrahydrofuran ; 0 °C
Production Method 6
2.1 Solvents: Tetrahydrofuran
Production Method 7
2.1 Reagents: Triethylamine , Trichlorosilane Solvents: Diethyl ether ; rt; 6 h, rt
2.2 Solvents: Diethyl ether ; reflux; 12 h, rt
2.3 Reagents: Ammonium chloride Solvents: Water ; rt
Production Method 8
Production Method 9
Production Method 10
1.2 Solvents: Diethyl ether ; 15 h, rt
Production Method 11
Production Method 12
Production Method 13
Production Method 14
Production Method 15
Production Method 16
2.1 Solvents: Diethyl ether
Production Method 17
2.1 Reagents: Triethylamine , Cuprous chloride , Trichlorosilane Solvents: Diethyl ether
(2-Bromoallyl)trimethylsilane Raw materials
- 1,2,3-Tribromopropane
- Chlorotrimethylsilane
- Silane, (2-bromo-2-propenyl)trichloro-
- trimethylsilyllithium tetramer
- 2-Propen-1-ol,2-bromo-, 1-acetate
- 2,3-Dibromopropene
- Copper--trimethylsilyl (1/1)
- ALUMINUM, TRIS(TRIMETHYLSILYL)-
(2-Bromoallyl)trimethylsilane Preparation Products
(2-Bromoallyl)trimethylsilane Related Literature
-
Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
Additional information on (2-Bromoallyl)trimethylsilane
Introduction to (2-Bromoallyl)trimethylsilane (CAS No. 81790-10-5)
(2-Bromoallyl)trimethylsilane, with the chemical formula CAS No. 81790-10-5, is a significant compound in the field of organic synthesis and pharmaceutical research. This organosilicon compound features a bromoallyl group attached to a trimethylsilicon moiety, making it a versatile intermediate in the synthesis of various complex molecules. Its unique structure allows for diverse chemical transformations, which have garnered considerable attention in both academic and industrial settings.
The bromoallyl group is particularly noteworthy due to its reactivity in cross-coupling reactions, such as the Suzuki-Miyaura and Heck reactions. These reactions are fundamental in constructing carbon-carbon bonds, which are essential in the development of novel pharmaceuticals and agrochemicals. The presence of the trimethylsilane group enhances the stability of the bromoallyl moiety, making it a preferred choice for synthetic applications where control over reaction pathways is crucial.
In recent years, there has been a growing interest in the use of organosilicon compounds like (2-bromoallyl)trimethylsilane in drug discovery and development. Silicon-based reagents offer several advantages over traditional organic reagents, including improved reaction selectivity and higher yields. Furthermore, silicon-containing compounds often exhibit enhanced bioavailability and metabolic stability, making them attractive candidates for medicinal chemistry applications.
One of the most compelling aspects of (2-bromoallyl)trimethylsilane is its role in the synthesis of heterocyclic compounds. Heterocycles are a cornerstone of modern pharmaceuticals, with many drugs containing nitrogen-, oxygen-, or sulfur-containing rings. The bromoallyl group can undergo nucleophilic substitution reactions, allowing for the introduction of various functional groups into the heterocyclic framework. This flexibility has enabled researchers to design and synthesize novel heterocycles with potential therapeutic properties.
Recent studies have highlighted the utility of (2-bromoallyl)trimethylsilane in the preparation of antiviral and anticancer agents. For instance, researchers have utilized this compound to construct complex molecular architectures that mimic natural products with known biological activities. By leveraging cross-coupling reactions and other palladium-catalyzed transformations, scientists have been able to generate highly functionalized scaffolds that exhibit promising pharmacological effects.
The Suzuki-Miyaura coupling, in particular, has been instrumental in incorporating aryl or vinyl groups into silicon-containing intermediates derived from (2-bromoallyl)trimethylsilane. This reaction has been employed to create biaryl structures that are prevalent in many biologically active molecules. The ability to introduce these motifs with high precision has significantly accelerated the discovery of new drug candidates.
In addition to its applications in pharmaceuticals, (2-bromoallyl)trimethylsilane has found utility in materials science. The compound's ability to participate in polymerization reactions has led to the development of novel silicon-based polymers with unique properties. These materials exhibit enhanced thermal stability and chemical resistance, making them suitable for high-performance applications in electronics and coatings.
The synthesis of (2-bromoallyl)trimethylsilane itself is a testament to the advancements in synthetic organic chemistry. Modern techniques allow for its preparation with high purity and yield, often through streamlined multi-step processes. The availability of this compound has democratized its use in research laboratories worldwide, fostering innovation across multiple disciplines.
As our understanding of organic chemistry continues to evolve, so does the role of compounds like (2-bromoallyl)trimethylsilane. Emerging methodologies are expanding its utility beyond traditional applications, opening new avenues for research and development. For instance, recent advances in photoredox catalysis have enabled novel transformations that were previously unattainable with this class of reagents.
The future prospects for (2-bromoallyl)trimethylsilane are bright, with ongoing research aimed at uncovering new synthetic strategies and expanding its applications. As more scientists recognize its potential, we can expect to see an increase in its use across various fields, from drug discovery to materials science. The versatility and reactivity of this compound make it a valuable tool for chemists seeking to push the boundaries of organic synthesis.
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